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Compound of Interest

Compound Name: trans-1-lodo-1-octene
CAS No.: 42599-17-7
Cat. No.: B3039170

Get Quote

Technical Guide: trans-1-lodo-1-octene
Physicochemical Profile, Synthesis, and Cross-
Coupling Applications[1][2][3][4]

Executive Summary

Compound:trans-1-lodo-1-octene (also known as (E)-1-iodo-1-octene) CAS Registry Number:
42599-17-7 Significance: A stereochemically defined vinyl iodide used extensively as an
electrophile in Palladium-catalyzed cross-coupling reactions (Suzuki-Miyaura, Sonogashira,
Negishi) to introduce the (E)-1-octenyl motif into complex pharmacophores and natural
products.[1]

Physicochemical Profile

While experimental boiling point and density data for the pure trans isomer are often
proprietary or reported as "not available" in standard safety data sheets (SDS), they can be
reliably estimated based on the saturated analog (1-iodooctane) and structural principles of
alkenyl halides.
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Property Value | Description Notes

Molecular Formula CsHaisl

Molecular Weight 238.11 g/mol

o Light sensitive; darkens upon

Appearance Clear to straw-colored liquid ) ]
storage due to Iz liberation.[1]
Experimental Baseline: 1-
lodooctane boils at 225 °C
(760 mmHg) or 96 °C (16

Boiling Point ~85-90 °C at 10 mmHg (Est.) mmHg). The vinyl double bond
typically lowers BP slightly
relative to the saturated chain.
[1]
Experimental Baseline: 1-
lodooctane has a density of

Density 1.30 - 1.35 g/mL (Est.) 1.33 g/mL.[1] Vinyl iodides
exhibit similar or slightly higher
density due to sp2 character.[1]

N Immiscible in water; Soluble in
Solubility
DCM, THF, Et20, Hexanes
Stabilized with Copper (Cu)
. Store at -20 °C, protected from ) )
Stability turnings or Silver wool to

light

scavenge free iodine.[1]

Synthesis: Hydrozirconation-lodination Protocol[1]

The most authoritative and stereoselective method for synthesizing trans-1-iodo-1-octene is

the Hydrozirconation of 1-octyne using Schwartz's Reagent (Cp2ZrHCI), followed by iodinolysis.

[1] This method guarantees >98% E-selectivity.[1]

Mechanism of Action

e Hydrozirconation: The Zr-H bond adds across the alkyne in a syn fashion, placing the bulky

Zirconium moiety at the less hindered terminal position.[1]
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« lodinolysis: Electrophilic attack by lodine (I2) proceeds with retention of configuration,
yielding the trans (E) isomer.[1]

Visual Workflow (Graphviz)
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Caption: Stereoselective synthesis pathway via Hydrozirconation-lodination.

Experimental Protocol

Reagents:

1-Octyne (1.0 equiv)

Schwartz’'s Reagent (Cp2ZrHCI) (1.2 equiv)

lodine (I2) (1.2 equiv)

Solvent: Dry THF (anhydrous)
Step-by-Step Methodology:

e Setup: Flame-dry a round-bottom flask and purge with Argon/Nitrogen. Add Schwartz’s
Reagent (Cp2ZrHCI) inside a glovebox or under rapid inert gas flow (it is moisture sensitive).

[1]

e Suspension: Suspend the Cp2ZrHCI in dry THF. The reagent is a white solid that is sparingly
soluble.[1]

e Hydrozirconation: Add 1-octyne dropwise at room temperature. Stir for 30—-60 minutes.
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o Checkpoint: The reaction mixture will turn from a white suspension to a clear
yellow/orange solution, indicating the formation of the soluble alkenylzirconium species.[1]

e lodinolysis: Cool the solution to 0 °C. Add Iz (dissolved in dry THF) dropwise.

o Observation: The deep violet color of iodine will dissipate initially.[1] Continue addition until
a faint violet color persists.

o Workup: Quench with saturated agueous NazS20s3 (sodium thiosulfate) to remove excess
iodine.[1] Extract with diethyl ether or hexanes.[1]

 Purification: Wash organics with brine, dry over MgSQOa, and concentrate. Purify via flash
column chromatography (Silica gel, 100% Hexanes). Note: Vinyl iodides are non-polar and
elute quickly.[1]

Analytical Validation (Self-Validating Metrics)

To ensure the product is the trans isomer and not the cis isomer or the saturated iodide, verify
using 1H NMR.

trans-1-lodo-1-octene

Feature cis-lsomer (Impurity)
(Expected)

Vinyl Proton H-1 0 ~6.0 ppm (doublet of triplets) & ~6.2 ppm

Vinyl Proton H-2 0 ~6.5 ppm (multiplet / dt) 0 ~6.2 ppm

14.0 — 15.0 Hz (Characteristic 7.0 — 9.0 Hz (Characteristic of

Coupling Constant (J) ]
of trans) cis)

Validation Rule: If J < 10 Hz, the reaction lost stereocontrol (likely due to light exposure or
thermal isomerization).[1] If J > 14 Hz, the trans geometry is confirmed.[1]

Applications in Drug Discovery

trans-1-lodo-1-octene serves as a "modular snap-in" for attaching an 8-carbon chain with a
trans-double bond.[1]
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Suzuki-Miyaura Cross-Coupling

Used to couple the octenyl chain to aryl or heteroaryl boronic acids.[1]
o Catalyst: Pd(PPhs)4 or Pd(dppf)Clz.[1]
¢ Base: K2COs or Cs2CO0s.[1]

e Outcome: Formation of trans-styryl derivatives (if coupled with Phenyl-B(OH)z2).

Sonogashira Coupling

Coupling with terminal alkynes to form conjugated enynes.[1]
¢ Catalyst: PdCI2(PPhs)z / Cul.[1]
» Base: EtsN or Diisopropylamine.[1]

e Outcome: (E)-1,3-enynes, common motifs in natural product synthesis.[1]

Coupling Workflow Diagram
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Caption: Palladium-catalyzed cross-coupling cycle preserving the trans-alkene geometry.

Safety & Handling

Hazards: Irritant (Skin/Eye).[1] Light sensitive.[1]
Storage: Keep cold (-20°C) and dark.

Stabilization: Use Copper wire to prevent iodine radical formation which can catalyze
isomerization to the thermodynamically less stable cis form or cause polymerization.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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2. (1E)-1-lodo-1-octene | C8H151 | CID 11118103 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. Cas 78-79-5,Isoprene | lookchem [lookchem.com]

4. FAWMERF b V) 7 L FkFIY) puriss., meets analytical specification of Ph. Eur., BP, USP |
Sigma-Aldrich [sigmaaldrich.com]

To cite this document: BenchChem. [trans-1-iodo-1-octene boiling point and density].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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